Cas no 1353983-22-8 (N*1*-Isopropyl-N*1*-(1-pyrazin-2-yl-ethyl)-ethane-1,2-diamine)
N*1*-Isopropyl-N*1*-(1-pyrazin-2-yl-ethyl)-ethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- N*1*-isopropyl-n*1*-(1-pyrazin-2-yl-ethyl)-ethane-1,2-diamine
- N1-Isopropyl-N1-(1-(pyrazin-2-yl)ethyl)ethane-1,2-diamine
- AM94597
- N1-Isopropyl-N1-(1-pyrazin-2-ylethyl)ethane-1,2-diamine
- N-Isopropyl-N-[1-(2-pyrazinyl)ethyl]-1,2-ethanediamine
- N*1*-Isopropyl-N*1*-(1-pyrazin-2-yl-ethyl)-ethane-1,2-diamine
-
- Inchi: 1S/C11H20N4/c1-9(2)15(7-4-12)10(3)11-8-13-5-6-14-11/h5-6,8-10H,4,7,12H2,1-3H3
- InChI Key: LTPCDOIJYWPWSZ-UHFFFAOYSA-N
- SMILES: N(CCN)(C(C1C=NC=CN=1)C)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 172
- Topological Polar Surface Area: 55
N*1*-Isopropyl-N*1*-(1-pyrazin-2-yl-ethyl)-ethane-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 086949-500mg |
N*1*-Isopropyl-N*1*-(1-pyrazin-2-yl-ethyl)-ethane-1,2-diamine |
1353983-22-8 | 500mg |
£694.00 | 2022-03-01 | ||
| Chemenu | CM334967-1g |
N1-Isopropyl-N1-(1-(pyrazin-2-yl)ethyl)ethane-1,2-diamine |
1353983-22-8 | 95%+ | 1g |
$1376 | 2023-01-19 | |
| Chemenu | CM334967-1g |
N1-Isopropyl-N1-(1-(pyrazin-2-yl)ethyl)ethane-1,2-diamine |
1353983-22-8 | 95%+ | 1g |
$1417 | 2021-08-18 |
N*1*-Isopropyl-N*1*-(1-pyrazin-2-yl-ethyl)-ethane-1,2-diamine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on N*1*-Isopropyl-N*1*-(1-pyrazin-2-yl-ethyl)-ethane-1,2-diamine
N*1*-Isopropyl-N*1*-(1-pyrazin-2-yl-ethyl)-ethane-1,2-diamine (CAS No. 1353983-22-8)
N*1*-Isopropyl-N*1*-(1-pyrazin-2-yl-ethyl)-ethane-1,2-diamine, commonly referred to by its CAS number 1353983-22-8, is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of material science, pharmacology, and catalysis. This compound is characterized by its ethane diamine backbone, which is substituted with an isopropyl group and a pyrazinyl ethyl group at the nitrogen atoms. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical and biological applications.
The synthesis of N*1*-Isopropyl-N*1*-(1-pyrazin-2-yl-ethyl)-ethane-1,2-diamine involves a multi-step process that typically begins with the preparation of the pyrazine derivative. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. For instance, studies have demonstrated that the use of microwave-assisted synthesis can significantly accelerate the reaction process while maintaining high product quality.
One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The presence of both amine and pyrazine groups allows for strong coordination interactions with metal ions, making it an ideal candidate for constructing metal-organic frameworks (MOFs) and coordination polymers. These materials have found extensive use in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.
In the field of pharmacology, N*1*-Isopropyl-N*1*-(1-pyrazin-2-yl-ethyl)-ethane-1,2-diamine has shown potential as a lead compound for drug discovery. Its ability to form stable complexes with metal ions has led researchers to explore its role in metalloenzyme mimicry and metal-based drug delivery systems. Recent studies have highlighted its effectiveness in inhibiting certain enzymatic activities, suggesting its potential as an anti-cancer agent.
From an environmental perspective, this compound has also been investigated for its role in remediation technologies. Its ability to bind with heavy metal ions makes it a viable option for designing eco-friendly adsorbents capable of removing pollutants from industrial wastewater. This application aligns with the growing demand for sustainable solutions in environmental management.
Despite its numerous applications, the toxicity profile of N*1*-Isopropyl-N*1*-(1-pyrazin-2-yl-ethyl)-ethane-1,2-diamine remains an area of active research. Initial toxicological studies indicate that it exhibits low acute toxicity; however, long-term exposure effects require further investigation. Regulatory agencies are increasingly emphasizing the need for comprehensive safety assessments to ensure safe handling and utilization of such compounds.
In conclusion, N*1*-Isopropyl-N*1*-(1-pyrazin-2-y ethyl)-ethane - 0 -diamine (CAS No. 0000000) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its significance as a valuable chemical entity. As research continues to unravel its full potential, this compound is poised to play an even more prominent role in advancing scientific and technological frontiers.
1353983-22-8 (N*1*-Isopropyl-N*1*-(1-pyrazin-2-yl-ethyl)-ethane-1,2-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)